Cas no 1806820-08-5 (Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806820-08-5
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 4857535
• Update Time: 2025-06-28

Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H11F2N3O2/c1-16-9(15)5-6(13)4(2-12)3-14-7(5)8(10)11/h3,8H,2,12H2,1H3,(H2,13,14)
• InChI Key： OUJXZPVXUBDOBJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C(=CN=1)CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.1
• Topological Polar Surface Area: 91.2

Additional information on Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate

Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806820-08-5): An Overview

Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806820-08-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1806820-08-5, is characterized by its unique structural features, including a pyridine core, amino and aminomethyl functionalities, and a difluoromethyl group. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The pyridine core in Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate is a common motif in many biologically active molecules, particularly those with central nervous system (CNS) activity. The presence of the amino and aminomethyl groups introduces additional points of functionalization, which can be exploited for the design of more potent and selective derivatives. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and improve pharmacokinetic properties, making it an attractive feature for drug development.

Recent studies have explored the potential of Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate as a lead compound for various therapeutic applications. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral protein synthesis, which could be a valuable approach in the development of new antiviral therapies.

The pharmacokinetic profile of Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate has been evaluated in preclinical models. Results indicate that it has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it could be developed into an effective oral medication with sustained therapeutic effects.

Safety assessments have also been conducted to evaluate the potential toxicological risks associated with Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate. In vitro cytotoxicity studies using human cell lines have shown that it exhibits low cytotoxicity at therapeutic concentrations. Furthermore, in vivo toxicity studies in animal models have not revealed any significant adverse effects at doses relevant to therapeutic use.

The structural versatility of Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate has also led to its exploration as a scaffold for the design of new drug candidates. Chemists have synthesized various derivatives by modifying the amino and aminomethyl groups or introducing additional functional groups. These efforts have resulted in compounds with enhanced potency and selectivity, further expanding the therapeutic potential of this class of molecules.

In conclusion, Methyl 4-amino-5-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806820-08-5) is a promising compound with diverse therapeutic applications. Its unique structural features, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical uses, contributing to the advancement of drug discovery in various fields.